5(2H)-Isoxazolone, 3-(4-nitrophenyl)-4-(1-pyrrolidinylmethyl)-

• CAS No.: 61194-98-7
• Molecular Formula: C14H15N3O4
• Molecular Weight: 289.29 g/mol
• IUPAC Name: 3-(4-nitrophenyl)-4-(pyrrolidin-1-ylmethyl)-2H-1,2-oxazol-5-one
• InChI: InChI=1S/C14H15N3O4/c18-14-12(9-16-7-1-2-8-16)13(15-21-14)10-3-5-11(6-4-10)17(19)20/h3-6,15H,1-2,7-9H2
• InChI Key: COTRXFRBLNLARR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=C(NOC2=O)C3=CC=C(C=C3)[N+](=O)[O-]

Description

The compound 5(2H)-Isoxazolone, 3-(4-nitrophenyl)-4-(1-pyrrolidinylmethyl)- belongs to the isoxazolone family, a class of heterocyclic compounds featuring a five-membered ring containing both oxygen and nitrogen. Isoxazolones are widely studied for their synthetic versatility and biological activities, including antimicrobial and anti-inflammatory properties . The target compound is distinguished by two key substituents:

• 3-(4-Nitrophenyl): This electron-withdrawing group enhances electrophilic reactivity and may influence intermolecular interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs and their properties:

Compound Name	Substituents	Key Features	Biological Activity (If Reported)	Reference
Target Compound	3-(4-Nitrophenyl), 4-(1-Pyrrolidinylmethyl)	Planar isoxazolone core; nitro group enhances reactivity	Not explicitly reported
3-[4-(4-Nitrophenyl)-1-phenyl-1H-pyrazol-3-yl]isoxazole (9a)	4-Nitrophenyl, phenylpyrazole	Isoxazole fused with pyrazole; nitro group	Moderate antibacterial activity
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)... thiazole (4)	Chlorophenyl, fluorophenyl, thiazole	Thiazole backbone; halogenated aryl groups	Not reported
5(2H)-Isoxazolone derivatives (e.g., 706803-99-8)	Methyl, isopropyl, pyrrolidinylcarbonyl	Varied alkyl/pyrrolidine substituents	Unknown

Key Observations:

Electron-Withdrawing vs. Electron-Donating Groups: The 4-nitrophenyl group in the target compound and compound 9a contrasts with halogenated aryl groups (e.g., 4-chlorophenyl in ). Nitro groups may increase oxidative stability but reduce solubility compared to halogens. Pyrrolidinylmethyl substituents (target compound) vs.

Biological Activity :

• Compound 9a exhibited moderate antibacterial activity, likely due to the nitro group’s interaction with bacterial enzymes. The target compound’s pyrrolidinylmethyl group may enhance membrane penetration, but activity data are lacking.
• In , isoxazolones with chlorobenzylidene substituents showed moderate Gram-positive/Gram-negative activity, suggesting substituent position and polarity are critical.

Synthetic Methods :

• Grinding methods ( ) offer eco-friendly routes for isoxazolones, while traditional crystallization ( ) may favor structural precision.

Regioisomerism and Stability

highlights regioisomer formation in isoxazolone derivatives, such as 4-[3-(4-fluorophenyl)-2-methyl-5-oxo-2,5-dihydro-isoxazol-4-yl]-1-methylpyridinium iodide . This underscores the importance of substituent positioning:

• The target compound’s 3-nitrophenyl and 4-pyrrolidinylmethyl groups may minimize isomerism due to steric hindrance, but rearrangement risks (e.g., aziridine intermediates) cannot be ruled out without explicit data.